Cas no 181959-79-5 ((3R)-1-(4-nitrophenyl)pyrrolidin-3-ol)

• Product Name: (3R)-1-(4-nitrophenyl)pyrrolidin-3-ol
• CAS No: 181959-79-5
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 1373521
• PubChem ID: 15965837
• Update Time: 2025-04-20

(3R)-1-(4-nitrophenyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 1-(4-nitrophenyl)-, (3R)-
• SCHEMBL854301
• EN300-155197
• AKOS008274599
• 181959-79-5
• (3R)-1-(4-nitrophenyl)pyrrolidin-3-ol

• Inchi： 1S/C10H12N2O3/c13-10-5-6-11(7-10)8-1-3-9(4-2-8)12(14)15/h1-4,10,13H,5-7H2/t10-/m1/s1
• InChI Key： KWMXJSMRNOVCDS-SNVBAGLBSA-N
• SMILES： O[C@H]1CN(C2C=CC(=CC=2)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 208.08486
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• PSA: 66.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines